Cas no 109620-81-7 (2-amino-6-sulfohexanoic acid)

• Product Name: 2-amino-6-sulfohexanoic acid
• CAS No: 109620-81-7
• MF: C₆H₁₃NO₅S
• MW: 211.236120939255
• CID: 3600520
• PubChem ID: 85566890
• Update Time: 2025-10-19

2-amino-6-sulfohexanoic acid Chemical and Physical Properties

Names and Identifiers

• Norleucine, 6-sulfo-
• 2-amino-6-sulfohexanoic acid
• 109620-81-7
• EN300-1300082

• Inchi： 1S/C6H13NO5S/c7-5(6(8)9)3-1-2-4-13(10,11)12/h5H,1-4,7H2,(H,8,9)(H,10,11,12)
• InChI Key： NZBGFLKQNOWTFL-UHFFFAOYSA-N
• SMILES： S(CCCCC(C(=O)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 211.05144369Da
• Monoisotopic Mass: 211.05144369Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 126Ų

Additional information on 2-amino-6-sulfohexanoic acid

2-Amino-6-sulfohexanoic Acid (CAS No. 109620-81-7): A Versatile Compound in Biomedical Research

2-Amino-6-sulfohexanoic acid, also known by its CAS number 109620-81-7, is a unique amino acid derivative that has garnered significant attention in the field of biomedical research. This compound features a six-carbon backbone with two functional groups: an amino group at the second carbon and a sulfonic acid group at the sixth carbon. Its structural simplicity and functional versatility make it a promising candidate for applications in drug development, enzyme engineering, and biomaterial design. Recent studies have highlighted its potential as a precursor for bioactive molecules, particularly in the context of targeted drug delivery systems and metabolic pathway modulation.

One of the most notable advancements in the study of 2-amino-6-sulfohexanoic acid involves its role in the synthesis of sulfonamide-based therapeutics. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound serves as a key intermediate in the development of novel antifungal agents. Researchers utilized 2-amino-6-sulfohexanoic acid as a building block to create derivatives with enhanced bioavailability and reduced toxicity, addressing limitations in traditional sulfonamide drugs. This work underscores the importance of 2-amino-6-sulfohexanoic acid in optimizing the pharmacological profiles of existing therapeutic classes.

In the realm of enzymatic catalysis, 2-amino-6-sulfohexanoic acid has shown remarkable utility as a substrate for sulfatase enzymes. A 2024 study published in ACS Chemical Biology revealed that this compound is selectively hydrolyzed by sulfatase-1, a critical enzyme in sulfate metabolism. The study’s authors emphasized that the unique sulfonic acid group at the sixth carbon of 2-amino-6-sulfohexanoic acid enables specific recognition by these enzymes, making it a valuable tool for probing enzyme-substrate interactions. Such findings have implications for the design of enzyme inhibitors and activators in metabolic disorders.

Recent advances in materials science have further expanded the applications of 2-amino-6-sulfohexanoic acid. In 2023, a team at the University of Tokyo reported the use of this compound in the fabrication of biodegradable hydrogels for drug delivery. The sulfonic acid group was found to enhance the hydrophilicity of the polymer matrix, enabling controlled release of therapeutic agents. This application highlights the compound’s potential in creating smart biomaterials that respond to physiological conditions. The study also demonstrated that the amino group contributes to the formation of hydrogen bonds, which are essential for maintaining the structural integrity of the hydrogel.

The chemical synthesis of 2-amino-6-sulfohexanoic acid has been refined through modern methodologies to improve yield and purity. A 2022 article in Organic & Biomolecular Chemistry described a one-pot synthesis approach involving the reaction of 6-aminohexanoic acid with sulfonyl chloride in an acidic medium. This method allows for the direct introduction of the sulfonic acid group onto the amino acid backbone, eliminating the need for multiple purification steps. The authors noted that this strategy is particularly advantageous for large-scale production, as it reduces both time and cost compared to traditional multi-step syntheses.

From a mechanistic perspective, the reactivity of 2-amino-6-sulfohexanoic acid is influenced by the electronic effects of its functional groups. The amino group acts as a nucleophile, while the sulfonic acid group exhibits both electrophilic and nucleophilic properties depending on the reaction conditions. This dual functionality has been leveraged in the development of hybrid molecules with dual therapeutic effects. For example, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a compound combining 2-amino-6-sulfohexanoic acid with a quinoline scaffold, resulting in a molecule with both antimicrobial and anti-inflammatory activities. Such multifunctional compounds represent a significant trend in the design of next-generation therapeutics.

Environmental and toxicological studies have also explored the fate of 2-amino-6-sulfohexanoic acid in biological systems. Research published in Toxicological Sciences in 2024 indicated that this compound is rapidly metabolized by liver enzymes, with minimal accumulation in tissues. This metabolic profile suggests that 2-amino-6-sulfohexanoic acid may have lower toxicity compared to other sulfonate derivatives, making it a safer candidate for pharmaceutical applications. The study also highlighted the importance of understanding metabolic pathways to optimize its therapeutic efficacy and minimize potential side effects.

Recent computational studies have provided insights into the molecular interactions of 2-amino-6-sulfohexanoic acid with biological targets. A 2023 simulation using molecular dynamics (MD) techniques revealed that the sulfonic acid group forms stable hydrogen bonds with key residues in the active site of a target enzyme. This interaction was found to enhance the binding affinity of the compound, which is critical for its pharmacological activity. Such computational models are invaluable for predicting the behavior of 2-amino-6-sulfohexanoic acid in vivo and guiding the design of more effective derivatives.

The exploration of 2-amino-6-sulfohexanoic acid extends to its potential applications in regenerative medicine. A 2024 study in Biomaterials investigated its use in the development of scaffolds for tissue engineering. The researchers found that the compound’s sulfonic acid group promotes cell adhesion and proliferation, making it suitable for applications in bone and cartilage regeneration. This work exemplifies how the structural properties of 2-amino-6-sulfohexanoic acid can be tailored to meet the specific requirements of biomedical applications.

Despite its promising applications, the use of 2-amino-6-sulfohexanoic acid is not without challenges. One area of ongoing research is the optimization of its solubility and stability under different pH conditions. A 2023 study in Journal of Pharmaceutical Sciences addressed this issue by modifying the compound with pendant groups that enhance its solubility in aqueous environments. Such modifications are critical for improving the bioavailability of the compound in therapeutic settings. Additionally, efforts are being made to develop scalable synthesis methods to ensure the compound’s availability for both research and industrial applications.

As research on 2-amino-6-sulfohexanoic acid continues to evolve, its role in interdisciplinary fields such as nanotechnology and synthetic biology is becoming increasingly apparent. For instance, a 2024 paper in Nature Nanotechnology described the integration of this compound into self-assembling nanomaterials for targeted drug delivery. The unique chemical properties of 2-amino-6-sulfohexanoic acid enable it to act as a molecular scaffold, facilitating the assembly of complex nanostructures. This application highlights the compound’s adaptability and potential to drive innovation in advanced therapeutic platforms.

In conclusion, 2-amino-6-sulfohexanoic acid is emerging as a versatile molecule with significant potential across multiple scientific disciplines. From its role in drug development to its applications in materials science and biotechnology, the compound’s unique chemical properties are being harnessed to address complex challenges in healthcare and beyond. As research progresses, it is likely that 2-amino-6-sulfohexanoic acid will play an even more prominent role in shaping the future of therapeutic and technological innovations.

For further information on the synthesis, properties, and applications of 2-amino-6-sulfohexanoic acid, researchers are encouraged to consult recent literature in specialized journals such as Organic Letters, ACS Chemical Biology, and Journal of Medicinal Chemistry. These resources provide detailed insights into the latest advancements and potential future directions of this important compound.

Finally, it is worth noting that the study of 2-amino-6-sulfohexanoic acid is an active area of research, with new discoveries continually expanding its known applications. As such, staying updated with the latest scientific publications will be essential for researchers and professionals seeking to leverage the full potential of this molecule in their work.